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Compound of Interest

Compound Name: (E/Z)-OSM-SMI-10B

Cat. No.: B10754565

Introduction

(E/Z)-OSM-SMI-10B is a derivative of OSM-SMI-10 and acts as a small molecule inhibitor of
Oncostatin M (OSM), a pleiotropic cytokine from the interleukin-6 (IL-6) family.[1][2] OSM is
involved in various physiological and pathological processes, including inflammation,
hematopoiesis, and the regulation of cell proliferation.[3] (E/Z)-OSM-SMI-10B functions by
binding to OSM, which in turn significantly reduces OSM-induced phosphorylation of STAT3 in
cancer cells.[1][4] This inhibitory action on the OSM signaling pathway makes it a valuable tool
for research in areas such as oncology and inflammatory diseases. These application notes
provide a detailed protocol for the preparation of a stock solution of (E/Z)-OSM-SMI-10B in
Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

For ease of reference, the key quantitative data for (E/Z)-OSM-SMI-10B is summarized in the
table below.
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Property Value Reference
Molecular Formula C21H1407
Molecular Weight 378.33 g/mol

250 mg/mL (660.80 mM)

Solubility in DMSO o )
(ultrasonication required)

DMSO (Dimethyl Sulfoxide),

newly opened

Recommended Solvent

Appearance Solid

Experimental Protocols

Materials:

e (EIZ)-OSM-SMI-10B powder

e Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic bath

o Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution:

» Preparation: Before starting, ensure that the (E/Z)-OSM-SMI-10B powder and DMSO are at
room temperature. It is crucial to use newly opened, anhydrous DMSO as the compound's
solubility can be significantly impacted by moisture.

e Weighing: Accurately weigh the desired amount of (E/Z)-OSM-SMI-10B powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
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out 3.7833 mg of the compound.

o Dissolution:
o Add the weighed (E/Z)-OSM-SMI-10B powder to a sterile microcentrifuge tube or vial.

o Using a calibrated micropipette, add the calculated volume of DMSO to the tube. For
3.7833 mg to make a 10 mM solution, you would add 1 mL of DMSO. A pre-calculated
table for various volumes and concentrations is provided below for convenience.

e Mixing and Sonication:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Due to the nature of the compound, ultrasonication is required to achieve complete
dissolution. Place the tube in an ultrasonic bath and sonicate until the solution is clear and
free of any visible particulates.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to prevent
repeated freeze-thaw cycles, which can lead to product inactivation.

o For long-term storage, store the aliquots at -80°C for up to 6 months.
o For short-term storage, aliquots can be stored at -20°C for up to 1 month.

Stock Solution Preparation Table:

Desired Mass of (E/Z)-OSM- Mass of (E/Z)-OSM- Mass of (E/Z)-OSM-
Concentration SMI-10B for 1 mL SMI-10B for 5 mL SMI-10B for 10 mL
1mM 0.3783 mg 1.8915 mg 3.783 mg

5 mM 1.8915 mg 9.4575 mg 18.915 mg

10 mM 3.783 mg 18.915 mg 37.83 mg
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Visualizations

Stock Solution Preparation Workflow
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Caption: Workflow for preparing (EIZ)-OSM-SMI-10B stock solution.
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Inhibitory Action of (E/Z)-OSM-SMI-10B on the OSM Signaling Pathway
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Caption: (E/Z)-OSM-SMI-10B inhibits the OSM/STATS3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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